Cas no 886500-13-6 (2-Methoxy-4-(trifluoromethoxy)benzaldehyde)

2-Methoxy-4-(trifluoromethoxy)benzaldehyde structure
886500-13-6 structure
Product Name:2-Methoxy-4-(trifluoromethoxy)benzaldehyde
CAS No:886500-13-6
MF:C9H7F3O3
MW:220.145293474197
MDL:MFCD04115965
CID:1029447
PubChem ID:3723825
Update Time:2025-04-20

2-Methoxy-4-(trifluoromethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Methoxy-4-(trifluoromethoxy)benzaldehyde
    • 2-Methoxy-4-trifluoromethoxybenzaldehyde
    • 886500-13-6
    • JS-4306
    • C90761
    • SCHEMBL680344
    • AKOS015851651
    • BB 0259958
    • MFCD04115965
    • 2-Methoxy-4-(trifluoromethoxy)benzaldehyde, AldrichCPR
    • DTXSID90395553
    • 2-methoxy-4-trifluoromethoxy-benzaldehyde
    • MDL: MFCD04115965
    • Inchi: 1S/C9H7F3O3/c1-14-8-4-7(15-9(10,11)12)3-2-6(8)5-13/h2-5H,1H3
    • InChI Key: FHNKHGICKRDRLC-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC(C=O)=C(C=1)OC)(F)F

Computed Properties

  • Exact Mass: 220.03472857g/mol
  • Monoisotopic Mass: 220.03472857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Boiling Point: 253.5±35.0℃ at 760 mmHg
  • Sensitiveness: Air Sensitive

2-Methoxy-4-(trifluoromethoxy)benzaldehyde Security Information

  • Hazard Category Code: 43
  • Safety Instruction: 36/37

2-Methoxy-4-(trifluoromethoxy)benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Apollo Scientific
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